Cas no 877263-70-2 (4-Bromo-1-chloro-7-methylisoquinoline)

• Product Name: 4-Bromo-1-chloro-7-methylisoquinoline
• CAS No: 877263-70-2
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 1910865
• PubChem ID: 76851873
• Update Time: 2025-04-21

4-Bromo-1-chloro-7-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-1-chloro-7-methyl-
• 4-Bromo-1-chloro-7-methylisoquinoline
• EN300-398002
• 877263-70-2

• Inchi： 1S/C10H7BrClN/c1-6-2-3-7-8(4-6)10(12)13-5-9(7)11/h2-5H,1H3
• InChI Key： RLZBFEFWWHJZNE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=C(C)C=CC=21)Cl

Computed Properties

• Exact Mass: 254.94504Da
• Monoisotopic Mass: 254.94504Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives